Cas no 1048962-45-3 (1,4-Dioxepan-6-amine)

1,4-Dioxepan-6-amine is a heterocyclic amine featuring a seven-membered dioxepane ring with an amine functional group at the 6-position. This compound is of interest in organic synthesis and pharmaceutical research due to its unique structural properties, which enable its use as a versatile intermediate. The presence of both ether and amine functionalities within the same ring system allows for selective reactivity, making it suitable for applications in the development of complex molecules, including bioactive compounds and specialty chemicals. Its stability and solubility in common organic solvents further enhance its utility in synthetic workflows. Careful handling is recommended due to its potential reactivity.
1,4-Dioxepan-6-amine structure
1,4-Dioxepan-6-amine structure
Product Name:1,4-Dioxepan-6-amine
CAS No:1048962-45-3
MF:C5H11NO2
MW:117.146341562271
CID:5069386
PubChem ID:55289210
Update Time:2026-03-01

1,4-Dioxepan-6-amine Chemical and Physical Properties

Names and Identifiers

    • 1,4-dioxepan-6-amine
    • 1,4-dioxepan-6-ylamine hydrochloride
    • 1,4-Dioxepan-6-amine
    • Inchi： 1S/C5H11NO2/c6-5-3-7-1-2-8-4-5/h5H,1-4,6H2
    • InChI Key： MWEMWEUKFQJVMW-UHFFFAOYSA-N
    • SMILES： O1CCOCC(C1)N

Computed Properties

  • Exact Mass: 117.078978594g/mol
  • Monoisotopic Mass: 117.078978594g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 0
  • Complexity: 59.4
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.2
  • Topological Polar Surface Area: 44.5

1,4-Dioxepan-6-amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
D159456-100mg
1,4-dioxepan-6-amine
 1048962-45-3
100mg
 $ 210.00 2022-06-05
TRC
D159456-500mg
1,4-dioxepan-6-amine
 1048962-45-3
500mg
 $ 775.00 2022-06-05
TRC
D159456-1g
1,4-dioxepan-6-amine
 1048962-45-3
1g
 $ 1200.00 2022-06-05
Enamine
EN300-148317-1.0g
1,4-dioxepan-6-amine
 1048962-45-3 95.0%
1.0g
 $1100.0 2025-02-21
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBLJD1226-100MG
1,4-dioxepan-6-amine
 1048962-45-3 95%
100MG
 ￥ 1,603.00 2023-04-05
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBLJD1226-250MG
1,4-dioxepan-6-amine
 1048962-45-3 95%
250MG
 ￥ 2,560.00 2023-04-05
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBLJD1226-500MG
1,4-dioxepan-6-amine
 1048962-45-3 95%
500MG
 ￥ 4,270.00 2023-04-05
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBLJD1226-1G
1,4-dioxepan-6-amine
 1048962-45-3 95%
1g
 ￥ 6,402.00 2023-04-05
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBLJD1226-5G
1,4-dioxepan-6-amine
 1048962-45-3 95%
5g
 ￥ 19,206.00 2023-04-05
Enamine
EN300-148317-0.05g
1,4-dioxepan-6-amine
 1048962-45-3 95.0%
0.05g
 $924.0 2025-02-21

1,4-Dioxepan-6-amine Suppliers

Amadis Chemical Company Limited
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Audited Supplier Audited Supplier
(CAS:1048962-45-3)1,4-Dioxepan-6-amine
Order Number:A1024333
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 15:30
Price ($):882.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:1048962-45-3)1,4-Dioxepan-6-amine
A1024333
Purity:99%
Quantity:1g
Price ($):882.0
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